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Compound of Interest

Compound Name: Arisugacin G

Cat. No.: B15616618 Get Quote

Introduction
Arisugacin G is a meroterpenoid natural product isolated from a mutant strain of the fungus

Penicillium sp. FO-4259-11.[1][2] It belongs to a family of structurally related compounds, the

arisugacins, some of which, like Arisugacin A and B, are potent and selective inhibitors of

acetylcholinesterase (AChE).[3][4][5] However, Arisugacin G, along with its congeners E, F,

and H, has been reported to exhibit no significant inhibitory activity against AChE at

concentrations up to 100 microM.[1] Despite its lack of potent AChE inhibitory activity, the

characterization of Arisugacin G is crucial for structure-activity relationship (SAR) studies

within this important class of natural products and for providing a chemical standard for

synthetic and biosynthetic studies. This application note provides a comprehensive overview of

the analytical methods for the isolation and characterization of Arisugacin G, including High-

Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic

Resonance (NMR) spectroscopy.

General Characterization Workflow
The characterization of Arisugacin G from a fungal culture involves a multi-step process

beginning with extraction from the fermentation broth, followed by chromatographic purification,

and finally, structural elucidation using spectroscopic techniques. A typical workflow is

illustrated in the diagram below.
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Purified Arisugacin G
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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